Cas no 509-34-2 (Rhodamine B base)

Rhodamine B base Properties

Names and Identifiers

• 3',6'-bis(diethylamino)spiro[isobenzofuran-1(3H),9'-[9H]xanthene]-3-one
• Rhodamine B base
• Solvent Red 49

• MDL： MFCD00066967
• InChIKey： CVAVMIODJQHEEH-UHFFFAOYSA-N
• Inchi： InChI=1S/C28H30N2O3/c1-5-29(6-2)19-13-15-23-25(17-19)32-26-18-20(30(7-3)8-4)14-16-24(26)28(23)22-12-10-9-11-21(22)27(31)33-28/h9-18H,5-8H2,1-4H3
• SMILES： O=C1OC2(C3=C(OC4=C2C=CC(N(CC)CC)=C4)C=C(N(CC)CC)C=C3)C5=C1C=CC=C5

Computed Properties

• Exact Mass: 442.22600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 6
• Heavy Atom Count: 33
• Complexity: 805
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 4.22630
• PSA: 59.52000
• Refractive Index: 1.5800 (estimate)
• Boiling Point: 553.14°C (rough estimate)
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.1536 (rough estimate)

Rhodamine B base Security Information

• Symbol: GHS05 GHS07
• WGK Germany：3
• Safety Term：S26;S36/37
• Safety Instruction： S26-S36/37
• Risk Phrases：R22; R37/38; R41
• Dangerous goods sign： Xn
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302-H315-H318-H335
• Warning Statement： P261-P280-P305+P351+P338
• Risk Phrases： 22-37/38-41
• Signal Word：Danger

Rhodamine B base Customs Data

• HS CODE：2932999099
• Customs Data：

  China Customs Code:

  2932999099

  Overview:

  2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%